Cas no 73094-37-8 (1H-Imidazole,1-[(2S)-2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-)

• Product Name: 1H-Imidazole,1-[(2S)-2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-
• CAS No: 73094-37-8
• MF: C₁₈H₁₅Cl₃N₂O
• MW: 381.68350148201
• CID: 551633
• PubChem ID: 12773795
• Update Time: 2025-04-19

1H-Imidazole,1-[(2S)-2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[(2S)-2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-
• (S)-Econazole
• (+)-Econazole
• 1H-Imidazole,1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-, (S)-
• 73094-37-8
• UNII-E3VE9L071S
• SCHEMBL20482166
• ECN
• Q27096923
• DB07705
• CHEBI:82872
• E3VE9L071S
• 1-[(2s)-2-[(4-Chlorobenzyl)oxy]-2-(2,4-Dichlorophenyl)ethyl]-1h-Imidazole
• Econazole, (S)-
• 1H-Imidazole, 1-((2S)-2-((4-chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-
• Econazols
• 1-[(2S)-2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole
• S-Econazole
• BIDD:GT0470

• Inchi： 1S/C18H15Cl3N2O/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21/h1-9,12,18H,10-11H2/t18-/m1/s1
• InChI Key： LEZWWPYKPKIXLL-GOSISDBHSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H](CN1C=NC=C1)OCC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 380.02525
• Monoisotopic Mass: 380.024996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05